Cas no 1540245-07-5 (5-Amino-1-[4-(propan-2-yl)phenyl]piperidin-2-one)

• Product Name: 5-Amino-1-[4-(propan-2-yl)phenyl]piperidin-2-one
• CAS No: 1540245-07-5
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6062024
• PubChem ID: 83645483
• Update Time: 2025-10-28

5-Amino-1-[4-(propan-2-yl)phenyl]piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-1-[4-(propan-2-yl)phenyl]piperidin-2-one
• EN300-736856
• 1540245-07-5
• 5-Amino-1-[4-(propan-2-yl)phenyl]piperidin-2-one

• Inchi： 1S/C14H20N2O/c1-10(2)11-3-6-13(7-4-11)16-9-12(15)5-8-14(16)17/h3-4,6-7,10,12H,5,8-9,15H2,1-2H3
• InChI Key： DLKULVSJRVONFP-UHFFFAOYSA-N
• SMILES： O=C1CCC(CN1C1C=CC(=CC=1)C(C)C)N

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-Amino-1-[4-(propan-2-yl)phenyl]piperidin-2-one

5-Amino-1-[4-(propan-2-yl)phenyl]piperidin-2-one: A Comprehensive Overview

5-Amino-1-[4-(propan-2-yl)phenyl]piperidin-2-one, also known by its CAS number 1540245-07-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperidinone derivatives, which have been extensively studied due to their diverse biological activities and potential applications in drug design.

The molecular structure of 5-Amino-1-[4-(propan-2-yl)phenyl]piperidin-2-one consists of a piperidinone ring with an amino group at position 5 and a 4-(propan-2-yl)phenyl substituent at position 1. This unique arrangement of functional groups contributes to its intriguing chemical properties and biological interactions. The piperidinone ring, a six-membered lactam, is known for its stability and ability to participate in various hydrogen bonding interactions, which are crucial for molecular recognition and binding in biological systems.

Recent studies have highlighted the potential of piperidinone derivatives as scaffolds for the development of novel therapeutic agents. For instance, research has shown that these compounds can exhibit significant activity against various enzymes, including kinases and proteases, which are key targets in the treatment of diseases such as cancer and neurodegenerative disorders. The presence of the amino group in 5-Amino-1-[4-(propan-2-yl)phenyl]piperidin-2-one further enhances its ability to engage in hydrogen bonding, making it a promising candidate for drug design.

The synthesis of 5-Amino-1-[4-(propan-2-yl)phenyl]piperidin-2-one typically involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and amide formations. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, with some methods incorporating green chemistry principles to minimize environmental impact.

In terms of applications, piperidinone derivatives like this compound have been investigated for their roles in medicinal chemistry, particularly in the development of kinase inhibitors. Recent advancements in computational chemistry have enabled scientists to model the interactions between these compounds and their target proteins with unprecedented accuracy, facilitating the design of more effective drugs.

The structural versatility of 5-Amino-1-[4-(propan-2-yl)phenyl]piperidin-2-one also makes it a valuable tool in materials science. For example, derivatives of this compound have been explored as components in advanced materials such as polymers and liquid crystals, where their unique physical properties can be harnessed for specific applications.

In conclusion, CAS No 1540245075, or 5-Amino-1-[4-(propan-2-y pheny l)p iper idi n - 2 - one strong > , represents a fascinating example of how structural complexity can lead to diverse functional properties. With ongoing research uncovering new insights into its biological activity and synthetic potential, this compound continues to be a subject of intense interest across multiple disciplines. p > article > response >